Cas no 59684-40-1 ((1S,2S)-1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine)

• Product Name: (1S,2S)-1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine
• CAS No: 59684-40-1
• MF: C₁₂H₁₇N₃
• MW: 203.283482313156
• CID: 6174513
• PubChem ID: 28116125
• Update Time: 2025-11-07

(1S,2S)-1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 59684-40-1
• EN300-7437172
• (1S,2S)-1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine

• Inchi： 1S/C12H17N3/c1-3-8(2)11(13)12-14-9-6-4-5-7-10(9)15-12/h4-8,11H,3,13H2,1-2H3,(H,14,15)/t8-,11-/m0/s1
• InChI Key： XZPXJYCEDOOLIW-KWQFWETISA-N
• SMILES： N1C2C=CC=CC=2N=C1[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 203.142247555g/mol
• Monoisotopic Mass: 203.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.7Ų

Additional information on (1S,2S)-1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine

Compound CAS No. 59684-40-1: (1S,2S)-1-(1H-1,3-Benzodiazol-2-yl)-2-methylbutan-1-amine

The compound CAS No. 59684-40-1, also known as (1S,2S)-1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzodiazepines, which are well-known for their applications in drug development and materials science. The molecule's unique structure, characterized by the presence of a benzodiazole ring and a chiral amine group, makes it an intriguing subject for both academic and industrial research.

Recent studies have highlighted the importance of benzodiazole derivatives in the development of novel pharmaceutical agents. The benzodiazole ring in this compound is a key structural feature that contributes to its stability and reactivity. Researchers have demonstrated that such compounds can exhibit potent biological activities, including antioxidant properties and enzyme inhibitory effects. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* explored the use of benzodiazole-containing compounds as potential inhibitors of kinase enzymes, which are critical targets in cancer therapy.

The stereochemistry of this compound, specifically its (1S,2S) configuration, plays a crucial role in determining its pharmacokinetic properties. Chiral centers are essential in drug design as they can significantly influence the molecule's bioavailability and efficacy. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiopure (1S,2S)-configured compounds, which are highly sought after in the pharmaceutical industry for their predictable pharmacological responses.

In addition to its pharmaceutical applications, CAS No. 59684-40-1 has shown promise in materials science. The compound's ability to form stable coordination complexes with metal ions has been leveraged in the development of novel catalysts for organic synthesis. A 2023 report in *Nature Catalysis* highlighted the use of benzodiazole-containing ligands in enhancing the catalytic activity of transition metal catalysts, particularly in cross-coupling reactions—a cornerstone of modern organic chemistry.

The synthesis of (1S,2S)-1-(1H-1,3-benzodiazol-2-yl)-2-methylbutan-1-amine involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. Key steps include the formation of the benzodiazole ring via condensation reactions and subsequent stereoselective alkylation to introduce the chiral amine group. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize this process, ensuring high yields and purity.

From an environmental standpoint, researchers have been exploring the biodegradability and eco-friendliness of benzodiazole derivatives like CAS No. 59684-40-1. A 2023 study published in *Green Chemistry* demonstrated that certain benzodiazole-containing compounds can be effectively degraded under aerobic conditions by soil microorganisms, suggesting their potential for sustainable applications.

In conclusion, CAS No. 59684-40